4-methyl-N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide

• IUPAC Name: 4-methyl-N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide
• InChI: InChI=1S/C16H13Cl3FNO3S/c1-10-2-4-11(5-3-10)14(22)21-15(16(17,18)19)25(23,24)13-8-6-12(20)7-9-13/h2-9,15H,1H3,(H,21,22)
• InChI Key: IQDUOOOALWBJTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(C(Cl)(Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H13Cl3FNO3S
• Molecular Weight: 424.7 g/mol

Description

4-methyl-N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TCS-401 and is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B).

Scientific Research Applications

Antipathogenic Activity

Research on thiourea derivatives, including compounds with structural similarities to 4-methyl-N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide, demonstrates their potential in developing novel antimicrobial agents with antibiofilm properties. These derivatives show significant antipathogenic activity against strains like Pseudomonas aeruginosa and Staphylococcus aureus, known for biofilm growth capabilities (Limban, Marutescu, & Chifiriuc, 2011).

Cardiac Electrophysiological Activity

Compounds structurally related to the query show promise in cardiac electrophysiology. N-substituted imidazolylbenzamides, for example, have been studied for their selective class III electrophysiological activity, indicating potential for treating arrhythmias (Morgan et al., 1990).

Cancer Research

In cancer research, the synthesis and evaluation of 1,4‐naphthoquinone derivatives containing phenylaminosulfanyl moieties have shown potent cytotoxic activity against various human cancer cell lines. This suggests the potential for compounds with similar structural features in chemotherapy applications (Ravichandiran et al., 2019).

Material Science and Polymer Chemistry

Research into multiblock copolymers of sulfonated poly(4'-phenyl-2,5-benzophenone) and poly(arylene ether sulfone) for proton exchange membranes highlights the role of sulfonated compounds in material science. These materials are tested for water absorption and proton conductivity, essential for fuel cell applications (Ghassemi, Ndip, & McGrath, 2004).

Neurology and Brain Imaging

The use of selective serotonin 1A molecular imaging probes, closely related to the compound of interest, in Alzheimer's disease research indicates the importance of such compounds in developing diagnostic tools for neurodegenerative diseases. These probes have been used with PET scans to quantify receptor densities in the brain (Kepe et al., 2006).